Cas no 821782-06-3 (2H-Pyran, 2-[(10-[2,2'-bithiophen]-5-yldecyl)oxy]tetrahydro-)

2H-Pyran, 2-[(10-[2,2'-bithiophen]-5-yldecyl)oxy]tetrahydro- structure
821782-06-3 structure
Product name:2H-Pyran, 2-[(10-[2,2'-bithiophen]-5-yldecyl)oxy]tetrahydro-
CAS No:821782-06-3
MF:C23H34O2S2
MW:406.64486
CID:697016
PubChem ID:71419863

2H-Pyran, 2-[(10-[2,2'-bithiophen]-5-yldecyl)oxy]tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran, 2-[(10-[2,2'-bithiophen]-5-yldecyl)oxy]tetrahydro-
    • 2-[10-(5-thiophen-2-ylthiophen-2-yl)decoxy]oxane
    • 2-{[10-([2,2'-Bithiophen]-5-yl)decyl]oxy}oxane
    • 821782-06-3
    • 2-((10-([2,2'-Bithiophen]-5-yl)decyl)oxy)tetrahydro-2H-pyran
    • DTXSID40839078
    • Inchi: InChI=1S/C23H34O2S2/c1(2-4-6-9-17-24-23-14-8-10-18-25-23)3-5-7-12-20-15-16-22(27-20)21-13-11-19-26-21/h11,13,15-16,19,23H,1-10,12,14,17-18H2
    • InChI Key: OVAJDMOUNPAXNL-UHFFFAOYSA-N
    • SMILES: C1CCOC(C1)OCCCCCCCCCCC2=CC=C(S2)C3=CC=CS3

Computed Properties

  • Exact Mass: 406.20002267g/mol
  • Monoisotopic Mass: 406.20002267g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 13
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.9Ų
  • XLogP3: 7.8

2H-Pyran, 2-[(10-[2,2'-bithiophen]-5-yldecyl)oxy]tetrahydro- Related Literature

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